8-[(2Z)-2-[(2Z)-2-bromo-3-phenylprop-2-en-1-ylidene]hydrazin-1-yl]-1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Specification

• CAS No.: 377069-03-9
• Molecular Formula: C19H19BrN6O2
• Molecular Weight: 443.305
• IUPAC Name: 8-[(2Z)-2-[(Z)-2-bromo-3-phenylprop-2-enylidene]hydrazinyl]-1,3-dimethyl-7-prop-2-enyl-5H-purin-7-ium-2,6-dione
• Standard InChI: InChI=1S/C19H19BrN6O2/c1-4-10-26-15-16(24(2)19(28)25(3)17(15)27)22-18(26)23-21-12-14(20)11-13-8-6-5-7-9-13/h4-9,11-12,15H,1,10H2,2-3H3/p+1/b14-11-,21-12-
• Standard InChI Key: PTXBFMRCYXDVBY-MPBZGKQBSA-N
• SMILES: CN1C2=NC(=[N+](C2C(=O)N(C1=O)C)CC=C)NN=CC(=CC3=CC=CC=C3)Br

Introduction

Structural Components

• Purine Backbone: The compound contains a 2,3,6,7-tetrahydro-1H-purine-2,6-dione core, which is a common structure found in many biologically active molecules, including nucleic acids and caffeine.

• Hydrazine Linkage: The presence of a hydrazine group (-NHN-) indicates potential reactivity and ability to form additional bonds, which could be useful in synthesis or biological interactions.

• Bromo-Phenylpropenylidene Moiety: This part of the molecule includes a bromo-substituted alkenyl group, which is known for its reactivity in organic synthesis. The phenyl ring adds aromaticity and potential for π-π interactions.

• Propenyl Substitution: The prop-2-en-1-yl group provides additional unsaturation and potential sites for further modification.

Potential Biological Activity

Compounds with similar structures, such as those containing purine or hydrazine groups, often exhibit biological activity. For instance, purine derivatives are involved in various biological processes, including signaling pathways and nucleic acid synthesis. Hydrazine-containing compounds can act as ligands or participate in redox reactions, potentially influencing enzyme activity or protein binding.

Synthesis Considerations

The synthesis of such a compound would likely involve multi-step organic synthesis techniques. Common methods might include:

• Condensation Reactions: To form the hydrazine linkage and attach the bromo-phenylpropenylidene moiety.

• Alkylation: To introduce the propenyl group.

• Cyclization: If the purine ring is not pre-formed, conditions would be needed to facilitate its formation.

Future Research Directions

• Synthetic Method Development: Establishing efficient synthesis routes to produce this compound.

• Biological Assays: Investigating its potential biological activities, such as enzyme inhibition or receptor binding.

• Structural Analysis: Detailed structural studies to understand its conformation and potential interactions with biological molecules.

Given the lack of specific data on this compound, these directions provide a framework for future investigation.